Cas no 1190318-10-5 (7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine)

• Product Name: 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine
• CAS No: 1190318-10-5
• MF: C₇H₄ClIN₂
• MW: 278.47753238678
• MDL: MFCD12963113
• CID: 2195922
• PubChem ID: 53413151
• Update Time: 2025-11-02

7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine Chemical and Physical Properties

Names and Identifiers

• 3-Iodo-7-chloro-1h-pyrrolo[3,2-b]pyridine
• 7-chloro-3-iodo-1H-pyrrolo[3,2-b]pyridine
• AK203939
• 7-CHLORO-3-IODO-4-AZAINDOLE
• QGKROTYYWLVZRN-UHFFFAOYSA-N
• FCH1378854
• 1H-Pyrrolo[3,2-b]pyridine, 7-chloro-3-iodo-
• EN300-1589224
• DTXSID30696672
• DB-348332
• SCHEMBL16593421
• CS-0136302
• MFCD12963113
• 1190318-10-5
• AKOS027253816
• DS-10333
• 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine

• MDL： MFCD12963113
• Inchi： 1S/C7H4ClIN2/c8-4-1-2-10-7-5(9)3-11-6(4)7/h1-3,11H
• InChI Key： QGKROTYYWLVZRN-UHFFFAOYSA-N
• SMILES： IC1=CNC2C(=CC=NC=21)Cl

Computed Properties

• Exact Mass: 277.91077g/mol
• Monoisotopic Mass: 277.91077g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 28.7
• XLogP3: 2.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines Pyrrolopyridines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolopyridines

Additional information on 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine

Exploring the Versatile Applications of 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine (CAS No. 1190318-10-5) in Modern Chemistry

The compound 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine (CAS No. 1190318-10-5) is a highly specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. This unique pyrrolopyridine derivative combines a chloro-substituted ring system with an iodo-functional group, creating a versatile building block for various synthetic applications. Researchers particularly value its molecular structure which offers multiple sites for further functionalization, making it an important intermediate in drug discovery programs.

In recent years, the demand for halogenated pyrrolopyridines like 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine has increased dramatically due to their role in developing kinase inhibitors. The pharmaceutical industry has shown particular interest in this compound as it serves as a precursor for potential therapeutic agents targeting various diseases. Its iodo-substituent makes it especially valuable for cross-coupling reactions, a fact that aligns perfectly with current trends in click chemistry and palladium-catalyzed reactions that dominate modern medicinal chemistry.

The physical and chemical properties of 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine (CAS 1190318-10-5) contribute significantly to its utility. With a molecular weight of 294.48 g/mol, this crystalline solid demonstrates good stability under standard conditions while remaining reactive at specific sites. Researchers frequently inquire about its solubility profile, which shows moderate solubility in common organic solvents like DMSO and dichloromethane, but limited solubility in water. This characteristic makes it particularly suitable for organic synthesis applications where controlled reactivity is desired.

Current applications of 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine extend beyond pharmaceuticals into materials science. The compound's unique electronic properties, stemming from its heterocyclic core and halogen substituents, make it interesting for developing organic semiconductors and light-emitting materials. This aligns with growing market demands for organic electronic materials used in flexible displays and energy-efficient lighting solutions. The compound's ability to participate in various coupling reactions allows for the creation of extended π-conjugated systems, a property highly valued in optoelectronic applications.

From a synthetic chemistry perspective, 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine offers multiple advantages. The presence of both chloro and iodo substituents on the pyrrolopyridine scaffold provides chemists with orthogonal reactivity options. This feature is particularly valuable in sequential functionalization strategies, where different substituents can be introduced at specific positions through selective reactions. Recent literature highlights its use in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, two of the most widely used transformations in modern drug discovery.

The commercial availability of 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine (CAS 1190318-10-5) has improved significantly in recent years, reflecting its growing importance in research. Suppliers typically offer this compound with high purity levels (>95%), meeting the stringent requirements of pharmaceutical R&D. Storage recommendations generally suggest keeping the material in a cool, dry place protected from light, with many researchers opting for desiccated conditions to maintain stability over extended periods.

Looking toward future applications, 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine shows promise in emerging areas of chemical biology. Its potential use in proteolysis targeting chimeras (PROTACs) and other targeted protein degradation strategies represents an exciting frontier in drug discovery. The compound's ability to serve as a versatile linker or warhead in these complex molecules positions it well for continued relevance in cutting-edge therapeutic development.

Safety considerations for handling 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine follow standard laboratory protocols for halogenated heterocycles. While not classified as highly hazardous, proper personal protective equipment including gloves and eye protection is recommended when working with this compound. Researchers often inquire about its stability under various conditions, with studies indicating good thermal stability up to typical reaction temperatures used in organic synthesis.

The synthesis of 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine typically involves multi-step procedures starting from commercially available pyrrolopyridine precursors. Modern synthetic approaches emphasize atom-economical methods and green chemistry principles, reflecting the broader industry trend toward sustainable synthesis. Recent patent literature reveals innovative routes that improve yield and purity while reducing environmental impact, addressing growing concerns about sustainable pharmaceutical manufacturing.

Analytical characterization of 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine (CAS 1190318-10-5) typically involves a combination of techniques including NMR spectroscopy, mass spectrometry, and HPLC analysis. These methods confirm both the identity and purity of the material, with particular attention to the positions of halogen substituents. The compound's distinct spectral signatures make it relatively straightforward to identify and quantify in complex mixtures, an important consideration for process chemistry applications.

In conclusion, 7-Chloro-3-iodo-1H-pyrrolo[3,2-B]pyridine represents a valuable tool for researchers across multiple disciplines. Its unique combination of halogen substituents on a privileged heterocyclic scaffold provides numerous opportunities for chemical innovation. As the demand for sophisticated building blocks in drug discovery and materials science continues to grow, compounds like this will undoubtedly play an increasingly important role in advancing scientific and technological frontiers.